Cas no 2137807-24-8 (Cyclobutanesulfonamide, 2-methoxy-)

• Product Name: Cyclobutanesulfonamide, 2-methoxy-
• CAS No: 2137807-24-8
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 5286942
• Update Time: 2025-07-19

Cyclobutanesulfonamide, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanesulfonamide, 2-methoxy-

• Inchi： 1S/C5H11NO3S/c1-9-4-2-3-5(4)10(6,7)8/h4-5H,2-3H2,1H3,(H2,6,7,8)
• InChI Key： BIKKRGJXMKHLBR-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)CCC1OC

Additional information on Cyclobutanesulfonamide, 2-methoxy-

Cyclobutanesulfonamide, 2-methoxy-: A Comprehensive Overview in Modern Chemical Research

Cyclobutanesulfonamide, 2-methoxy- (CAS No. 2137807-24-8) is a specialized sulfonamide derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its cyclobutane ring and methoxy substituent, exhibits unique structural and functional properties that make it a valuable candidate for various applications. The sulfonamide moiety, known for its broad-spectrum biological activity, plays a crucial role in the development of drugs targeting bacterial infections, inflammation, and other therapeutic areas.

The chemical structure of Cyclobutanesulfonamide, 2-methoxy- consists of a cyclobutane ring substituted with a sulfonamide group at the 2-position and a methoxy group at the 1-position. This configuration imparts specific steric and electronic properties to the molecule, influencing its solubility, reactivity, and biological interactions. The presence of the sulfonamide group enhances the compound's ability to interact with biological targets, while the cyclobutane ring provides rigidity, which can be advantageous in drug design for improving metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their versatile pharmacological properties. Cyclobutanesulfonamide, 2-methoxy- has been studied for its potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The methoxy group in its structure contributes to its ability to modulate enzyme activity and receptor binding, making it a promising candidate for further exploration.

One of the most intriguing aspects of Cyclobutanesulfonamide, 2-methoxy- is its role in developing novel therapeutic agents. Researchers have been particularly interested in its potential as an anti-inflammatory agent. Sulfonamides are known to inhibit inflammatory pathways by modulating the activity of enzymes such as COX-2 and LOX. The cyclobutane ring's rigidity may enhance the compound's binding affinity to these enzymes, leading to more effective inhibition.

Moreover, studies have shown that sulfonamide derivatives can exhibit significant antimicrobial properties. The structural features of Cyclobutanesulfonamide, 2-methoxy- allow it to interfere with bacterial cell wall synthesis and metabolic pathways, thereby inhibiting bacterial growth. This makes it a potential candidate for developing new antibiotics to combat drug-resistant bacteria.

The synthesis of Cyclobutanesulfonamide, 2-methoxy- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxy group at the 1-position of the cyclobutane ring is a critical step that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve this transformation efficiently.

In terms of pharmacokinetics, Cyclobutanesulfonamide, 2-methoxy- exhibits promising characteristics that make it suitable for therapeutic applications. Its molecular structure allows for good solubility in both water and lipids, which facilitates absorption through various routes of administration. Additionally, the presence of the sulfonamide group enhances its bioavailability by improving binding affinity to plasma proteins.

The toxicological profile of Cyclobutanesulfonamide, 2-methoxy- has also been extensively studied. Preliminary toxicity assays have shown that the compound is well-tolerated at moderate doses but may exhibit some side effects at higher concentrations. These side effects are primarily related to its interaction with biological targets rather than any inherent toxicity of the compound itself.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Cyclobutanesulfonamide, 2-methoxy- with greater accuracy. Molecular docking studies have identified potential binding sites on target proteins that could explain its therapeutic effects. These studies provide valuable insights into how the compound interacts with biological systems and guide further optimization efforts.

The future prospects for Cyclobutanesulfonamide, 2-methoxy- are promising as more research is conducted into its potential applications. Ongoing studies aim to explore its efficacy in treating neurological disorders by investigating its interactions with neurotransmitter receptors. Additionally, researchers are exploring its use as an anti-cancer agent by examining its ability to inhibit key enzymes involved in tumor growth.

In conclusion, Cyclobutanesulfonamide, 2-methoxy (CAS No. 2137807-24-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and optimize synthetic methods，this compound is poised to play an important role in future medical advancements.